Cas no 1113-59-3 (3-Bromopyruvic acid)

Conclusion: 3-Bromopyruvic acid, an inhibitor of hexokinase II (HXK II), is an effective antitumor agent against liver cancer cells

3-Bromopyruvic acid structure

Product Name:3-Bromopyruvic acid

CAS No:1113-59-3

Molecular Formula:C₃H₃BRO₃

Molecular Weight:166.96

MDL:MFCD00002587

CID:40748

PubChem ID:87564094

3-Bromopyruvic acid Properties

Names and Identifiers

- 3-Bromopyruvic acid
- 3-BROMO-2-OXOPROPANOIC ACID
- 3-BROMO-2-OXOPROPIONIC ACID
- BROMOPYRUVIC ACID
- 3-bromo-2-oxo-propanoicaci
- 3-bromopyruvate
- beta-bromopyruvicacid
- bromopyruvate
- bromo-pyruvicaci
- 3-BROMOPYRUVIC ACID CRYSTALLINE
- Bromopyruvicacidhydrate
- 3-BROMO-2-OXOPROPANOICACID(3-BROMOPYRUVICACID)
- 2-Oxo-3-bromopropanoic acid
- 2-Oxo-3-bromopropionic acid
- 3-BROMO-2-OXO-PROPIONIC ACID
- 3-BromopYHuvic acid
- 3-BROMOPYRUVIC ACID HYDRATE
- 3-BROMOPYRUVICACID(3-BROMOPYRUVATE)
- Hexokinase II Inhibitor II, 3-BP
- PROPANOIC ACID,3-BROMO-2-OXO-
- 3-Bromo-2-oxopropionic Acid
- NS00023565
- EN300-67360
- CHEBI:95046
- Bromopyruvic acid; 3-bromo-2-oxopropanoic acid
- Bromopyruvic acid, >=97.0% (T)
- 3-bromo-2-oxopropanoic acid;3-Bromopyruvic acid
- bromopyruvic acid
- 3-BP
- .beta.-Bromopyruvic acid
- NSC-62343
- EINECS 214-206-5
- NSC 11731
- NSC782120
- FT-0623262
- BRD-K92980438-001-01-7
- Z1079181768
- Bromopyruvicacid
- Hexokinase II Inhibitor II, 3-BP - CAS 1113-59-3
- 3-Bromo-2-oxopropionic acid
- NSC-11731
- Propanoic acid, 3-bromo-2-oxo-
- 3-bromo-2-oxo-propionic acid
- J-650255
- 1113-59-3
- BPV
- CS-5517
- NSC11731
- Q3608257
- NSC62343
- 3-BrPA
- MFCD00002587
- Pyruvic acid, bromo-
- HY-19992
- 3-Bromopyruvic acid hydrate,98
- B1153
- SCHEMBL8126
- bromo-2-oxopropanoic acid
- beta-Bromopyruvic acid
- s5426
- AM84337
- AS-16146
- AKOS015892643
- 63JMV04GRK
- NSC 62343
- 3-bromopyruvic acid
- HMS3866H13
- CCG-266336
- Hexokinase II Inhibitor II;3-BP
- J-511892
- UNII-63JMV04GRK
- BRN 1746786
- 3-Bromo-2-oxopropanoic acid #
- CHEBI:131461
- 3-bromo-2-oxopropanoic acid
- 3-bromo-2-keto-propionic acid
- NSC-782120
- HMS3741K19
- 3-bromopyruvicacid
- DTXSID7040940
- CHEMBL177837
- NCIOpen2_000241
- BRD-K92980438-001-04-1
- BRD-K92980438-001-03-3
- GLXC-10494
- DA-15474
- +Expand
- MDL： MFCD00002587
- InChIKey： PRRZDZJYSJLDBS-UHFFFAOYSA-N
- Inchi： 1S/C3H3BrO3/c4-1-2(5)3(6)7/h1H2,(H,6,7)
- SMILES： O=C(O)C(CBr)=O
- BRN： 1746786

Computed Properties

Exact Mass: 165.92656g/mol
Surface Charge: 0
XLogP3: 0.5
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 165.92656g/mol
Monoisotopic Mass: 165.92656g/mol
Topological Polar Surface Area: 54.4Å²
Heavy Atom Count: 7
Complexity: 98.4
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 2
Surface Charge: 0

Experimental Properties

LogP: 0.03500
PSA: 54.37000
Refractive Index: 1.4650 (estimate)
Water Partition Coefficient: Soluble in water, dimethyl sulfoxide, ethyl acetate and water.
Boiling Point: 223.4°C at 760 mmHg
Melting Point: 74.0 to 81.0 deg-C
Flash Point: 88.9 °C
Solubility: water: soluble1g/10 mL, clear, colorless
Color/Form: White to Yellow Solid
Solubility: Soluble
Density: 1.7314 (rough estimate)

3-Bromopyruvic acid Security Information

Symbol: GHS05
RTECS：UZ0840000
WGK Germany：3
Safety Term：8
Safety Instruction： S26-S36/37/39-S45-S27
Packing Group：II
Packing Group：II
Risk Phrases：R20/21/22; R34
Hazard Level：8
Dangerous goods sign： C
Hazardous Material transportation number：UN 3261 8/PG 2
Hazard Statement： H314
Warning Statement： P280,P305+P351+P338,P310
Prompt：dangerous
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
PackingGroup：III
Risk Phrases： 34
Signal Word：Danger
TSCA：Yes
HazardClass：8
FLUKA BRAND F CODES：19-21

3-Bromopyruvic acid Customs Data

HS CODE：29183000

3-Bromopyruvic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB47366-1mg	Bromopyruvic acid	1113-59-3	96%	1mg	$5.00	2024-04-20
Ambeed	A376712-1mg	3-Bromopyruvic Acid	1113-59-3	96%	1mg	$6.0	2024-04-26
Apollo Scientific	OR8799-10g	3-Bromo-2-oxopropanoic acid	1113-59-3		10g	£98.00	2023-09-01
AstaTech	21724-1/G	BROMOPYRUVIC ACID	1113-59-3	97%	1g	$19	2023-09-18
Chemenu	CM343187-25g	Bromopyruvic acid	1113-59-3	95%+	25g	$158	2023-02-03
ChemScence	CS-5517-500mg	3-Bromopyruvic acid	1113-59-3	>98.0%	500mg	$50.0	2022-04-28
Cooke Chemical	A1335512-5G	Bromopyruvic acid	1113-59-3	96%	5g	RMB 212.80	2023-09-07
Crysdot LLC	CD38000018-10g	3-Bromopyruvic Acid	1113-59-3	97%	10g	$53	2024-07-18
Enamine	EN300-67360-0.05g	3-bromo-2-oxopropanoic acid	1113-59-3	93%	0.05g	$19.0	2023-04-20
eNovation Chemicals LLC	D644203-25g	3-bromo-2-oxopropanoic acid	1113-59-3	95%	25g	$250	2022-09-02